Cas no 2171907-01-8 (1-(3,5-difluorophenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutane-1-carboxylic acid)

• Product Name: 1-(3,5-difluorophenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutane-1-carboxylic acid
• CAS No: 2171907-01-8
• MF: C₂₆H₂₁F₂NO₄
• MW: 449.4460542202
• CID: 6303903
• PubChem ID: 165803150
• Update Time: 2025-05-20

1-(3,5-difluorophenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3,5-difluorophenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutane-1-carboxylic acid
• 2171907-01-8
• (1r,3r)-1-(3,5-difluorophenyl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutane-1-carboxylic acid
• EN300-1450477
• 1-(3,5-difluorophenyl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutane-1-carboxylic acid
• EN300-39914227

• Inchi： 1S/C26H21F2NO4/c27-16-9-15(10-17(28)11-16)26(24(30)31)12-18(13-26)29-25(32)33-14-23-21-7-3-1-5-19(21)20-6-2-4-8-22(20)23/h1-11,18,23H,12-14H2,(H,29,32)(H,30,31)
• InChI Key： RPGVYXCQSAGQDX-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1)C1(C(=O)O)CC(C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)F

Computed Properties

• Exact Mass: 449.14386448g/mol
• Monoisotopic Mass: 449.14386448g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 710
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 75.6Ų

Additional information on 1-(3,5-difluorophenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutane-1-carboxylic acid

Introduction to 1-(3,5-difluorophenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutane-1-carboxylic Acid (CAS No. 2171907-01-8)

1-(3,5-difluorophenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutane-1-carboxylic acid, identified by its CAS number 2171907-01-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a cyclobutane core substituted with a fluorinated phenyl group and an amino group acetylated with a fluorenylmethoxycarbonyl (Fmoc) moiety. The presence of multiple functional groups makes this compound a versatile intermediate in the synthesis of biologically active molecules.

The structural features of 1-(3,5-difluorophenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutane-1-carboxylic acid contribute to its potential pharmacological activity. The 3,5-difluorophenyl group introduces electronic and steric effects that can influence the compound's interactions with biological targets. Additionally, the Fmoc-amino group is commonly used in peptide synthesis as an protecting group for the amino function, suggesting that this compound could be valuable in the development of peptidomimetics or other therapeutic agents.

In recent years, there has been a growing interest in the development of novel scaffolds for drug discovery. The cyclobutane ring in 1-(3,5-difluorophenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutane-1-carboxylic acid provides a rigid structure that can enhance binding affinity and selectivity towards biological targets. This feature is particularly relevant in the design of small-molecule inhibitors targeting enzymes and receptors involved in various diseases.

The fluorenylmethoxycarbonyl (Fmoc) protecting group is a critical component of this compound, offering protection during synthetic steps while allowing for selective deprotection to reveal the reactive amino group. This protection-deprotection strategy is fundamental in peptide chemistry and extends to the synthesis of more complex molecules where controlled functionalization is required.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry due to their ability to modulate pharmacokinetic properties such as metabolic stability and lipophilicity. The 3,5-difluorophenyl substituent in 1-(3,5-difluorophenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutane-1-carboxylic acid exemplifies this trend, as fluorine atoms can enhance binding affinity and reduce susceptibility to enzymatic degradation.

The synthesis of 1-(3,5-difluorophenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutane-1-carboxylic acid involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The introduction of the Fmoc protecting group necessitates anhydrous conditions and careful handling to prevent hydrolysis. Additionally, the cyclobutane ring formation requires specialized methodologies to achieve optimal regioselectivity and stereoselectivity.

The potential applications of this compound extend beyond traditional drug discovery. Its structural complexity makes it a valuable tool for studying molecular recognition processes and developing novel catalysts. Furthermore, the presence of both fluorine and fluorene moieties offers opportunities for designing photoactive materials with applications in optoelectronics and biotechnology.

In conclusion, 1-(3,5-difluorophenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutane-1-carboxylic acid (CAS No. 2171907-01-8) represents a significant advancement in synthetic organic chemistry with potential implications for pharmaceutical development. Its unique structural features and functional groups make it a promising candidate for further exploration in drug design and material science.